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Compound of Interest

Compound Name: Prosaptide TX14(A)

Cat. No.: B109575 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and compliance extends to the proper disposal of all research materials. This guide provides

essential safety and logistical information for the handling and disposal of Prosaptide TX14(A),
a synthetic peptide used in research. By adhering to these procedures, laboratories can

maintain a safe environment and comply with regulatory standards.

Prosaptide TX14(A) is a 14-amino acid peptide derived from the neurotrophic protein

prosaposin.[1] While Safety Data Sheets (SDS) for Prosaptide TX14(A) indicate that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS),

proper disposal is still a critical component of laboratory best practices.[2][3]

Key Properties of Prosaptide TX14(A)
Understanding the characteristics of Prosaptide TX14(A) is fundamental to its safe handling

and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C69H110N16O26 MedChemExpress SDS[3]

Molecular Weight 1579.70 g/mol MedChemExpress SDS[3]

CAS Number 196391-82-9 MedChemExpress SDS[3]

Appearance Lyophilized solid GenScript[4]

Solubility Soluble to 2 mg/ml in water R&D Systems[5]

Storage Temperature -20°C or colder
Sigma-Aldrich, R&D

Systems[5][6]

Hazard Classification
Not a hazardous substance or

mixture

Cayman Chemical SDS,

MedChemExpress SDS[2][3]

Experimental Protocol for Proper Disposal
While specific disposal protocols for many research-grade peptides are not publicly detailed, a

standardized approach based on general principles for non-hazardous chemical waste is

recommended. The primary directive for the disposal of any laboratory chemical is to adhere

strictly to local, state, and federal regulations.[7] Always consult with your institution's

Environmental Health and Safety (EHS) office for guidance tailored to your facility's specific

protocols.[7]

Step 1: Personal Protective Equipment (PPE) Before beginning any disposal procedure,

ensure you are wearing appropriate PPE. While Prosaptide TX14(A) is not classified as

hazardous, standard laboratory practice dictates the use of:

Safety glasses

Lab coat

Gloves

Step 2: Preparing for Disposal
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Aqueous Solutions: If the Prosaptide TX14(A) is in a solution, it should be collected in a

designated, clearly labeled waste container. Avoid mixing with other chemical waste streams

unless explicitly permitted by your institution's EHS guidelines.

Lyophilized Powder: For the disposal of unused lyophilized powder, prevent aerosolization.

This can be achieved by dissolving the peptide in a suitable solvent (e.g., sterile water)

within a fume hood or other ventilated enclosure before transferring it to the designated

waste container.

Step 3: Waste Collection and Storage

Container Labeling: The waste container must be clearly labeled with "Aqueous Peptide

Waste" or a similar designation as required by your institution. Include the name "Prosaptide
TX14(A)" and the approximate concentration.

Segregation: Do not mix peptide waste with hazardous chemical waste (e.g., solvents, heavy

metals) unless instructed to do so by your EHS office.

Storage: Store the sealed waste container in a designated secondary containment bin in a

cool, dry area away from general laboratory traffic while awaiting pickup by your institution's

waste management service.

Step 4: Final Disposal The final disposal of the collected waste will be handled by your

institution's licensed chemical waste contractor. The most common and effective method for the

complete destruction of biologically active peptides is incineration under controlled conditions.

[7]

Visualizing the Disposal Workflow
To further clarify the procedural steps for the proper disposal of Prosaptide TX14(A), the

following diagram illustrates the logical workflow.
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Caption: Workflow for the proper disposal of Prosaptide TX14(A).
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By following these guidelines and consulting with your institutional safety experts, you can

ensure the safe and compliant disposal of Prosaptide TX14(A) and contribute to a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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